4-cyano-2-fluoro-N-[2-methyl-5-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide

• Molecular Formula: C19H13FN6OS
• Molecular Weight: 392.4 g/mol
• IUPAC Name: 4-cyano-2-fluoro-N-[2-methyl-5-(3-methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide
• InChI: InChI=1S/C19H13FN6OS/c1-10-3-5-13(18-25-26-11(2)23-24-19(26)28-18)8-16(10)22-17(27)14-6-4-12(9-21)7-15(14)20/h3-8H,1-2H3,(H,22,27)
• InChI Key: ZBEBDZFRNRRVPY-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C2=NN3C(=NN=C3S2)C)NC(=O)C4=C(C=C(C=C4)C#N)F

Description

4-cyano-2-fluoro-N-[2-methyl-5-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide is a chemical compound that has gained attention in scientific research due to its potential biological activity. This compound belongs to the class of benzamide derivatives and has been studied for its therapeutic potential in various diseases.

Mechanism of Action

The mechanism of action of 4-cyano-2-fluoro-N-[2-methyl-5-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide is not fully understood. However, it is believed to exert its biological activity by interacting with specific receptors or enzymes in the body. For example, in cancer, it has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and cell division. In Alzheimer's disease, it has been studied for its potential to inhibit the activity of acetylcholinesterase.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in various in vitro and in vivo models. In cancer, it has been shown to induce apoptosis and inhibit cell proliferation in cancer cells. In Alzheimer's disease, it has been studied for its potential to improve cognitive function and memory by inhibiting the breakdown of acetylcholine. In inflammation, it has been shown to inhibit the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

The advantages of using 4-cyano-2-fluoro-N-[2-methyl-5-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide in lab experiments include its potential therapeutic activity in various diseases, its ability to inhibit specific enzymes or receptors, and its relatively simple synthesis method. However, the limitations include its potential toxicity, lack of information on its pharmacokinetics and pharmacodynamics, and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 4-cyano-2-fluoro-N-[2-methyl-5-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide. These include:
1. Further studies on its mechanism of action to fully understand its biological activity.
2. Studies on its pharmacokinetics and pharmacodynamics to determine its efficacy and safety in vivo.
3. Development of analogs with improved potency and selectivity.
4. Studies on its potential therapeutic activity in other diseases such as diabetes and cardiovascular diseases.
In conclusion, this compound has shown potential therapeutic activity in various diseases and has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. Further studies are needed to fully understand its biological activity and potential therapeutic applications.

Synthesis Methods

The synthesis of 4-cyano-2-fluoro-N-[2-methyl-5-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide involves the reaction of 2-fluoro-4-nitrobenzoic acid with 2-aminomethyl-5-methyl-1,3,4-thiadiazole in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting intermediate is then reacted with 3-methyl-1,2,4-triazole in the presence of a base such as potassium carbonate. The final product is obtained by reacting the intermediate with 4-cyanobenzoyl chloride in the presence of a base and a catalyst such as triethylamine and N,N-dimethylformamide (DMF).

Scientific Research Applications

4-cyano-2-fluoro-N-[2-methyl-5-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide has been studied for its potential therapeutic activity in various diseases such as cancer, Alzheimer's disease, and inflammation. In cancer, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In Alzheimer's disease, it has been studied for its potential to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine, a neurotransmitter that is important for memory and learning. In inflammation, it has been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-1 beta and tumor necrosis factor-alpha.